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Compound of Interest

Compound Name: QNZ46

Cat. No.: B610380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
QNZ46 is a potent and selective non-competitive antagonist of the N-methyl-D-aspartate

(NMDA) receptor, exhibiting a preference for subtypes containing the GluN2C and GluN2D

subunits.[1][2][3] Its utility in neuroscience research necessitates the preparation of accurate

and stable stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for QNZ46.

This document provides a detailed protocol for the preparation, storage, and handling of a 10

mM QNZ46 stock solution in DMSO, along with essential technical data and safety precautions.

Quantitative Data Summary
The following table summarizes the key quantitative data for QNZ46.
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Parameter Value Reference

Molecular Weight 443.41 g/mol [1][2]

CAS Number 1237744-13-6 [1][2]

Solubility in DMSO Up to 10 mM [1][2][3][4]

Purity >98% [1][2]

Storage (Solid) Room temperature [1][2][4]

Storage (in DMSO) -20°C for up to one month [1][3]

Signaling Pathway of NMDA Receptor Antagonism
QNZ46 acts as a non-competitive antagonist at the NMDA receptor. The following diagram

illustrates the general mechanism of NMDA receptor activation and the inhibitory action of

antagonists like QNZ46.
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Caption: NMDA receptor activation and inhibition by QNZ46.

Experimental Protocols
Materials

QNZ46 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heating block (optional)

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves (butyl rubber gloves are recommended for handling

DMSO).[1]

DMSO can facilitate the absorption of other chemicals through the skin.[2][5] Handle QNZ46
and DMSO in a well-ventilated area, preferably within a chemical fume hood.

Review the Safety Data Sheet (SDS) for both QNZ46 and DMSO before starting the

procedure.

Preparation of 10 mM QNZ46 Stock Solution
The following protocol describes the preparation of 1 mL of a 10 mM QNZ46 stock solution in

DMSO.

Calculation:

To prepare a 10 mM (which is 0.010 mol/L) solution, the required mass of QNZ46 can be

calculated using the following formula:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 443.41 g/mol × 1000 mg/g

Mass (mg) = 4.4341 mg

Procedure:
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Weighing QNZ46: Carefully weigh out 4.43 mg of QNZ46 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube or an amber glass vial.

Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the QNZ46 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Gentle Warming (if necessary): If the compound does not fully dissolve, gentle warming in a

water bath or on a heating block at 37°C for 5-10 minutes can be applied.[1][2][4]

Intermittently vortex the solution during warming.

Visual Inspection: Ensure that the solution is clear and free of any visible precipitate before

use.

Storage: Store the 10 mM QNZ46 stock solution at -20°C in small aliquots to avoid repeated

freeze-thaw cycles.[1][3] The solution is stable for up to one month when stored properly.[1]

[3]

Workflow for Stock Solution Preparation
The following diagram outlines the key steps in the preparation of the QNZ46 stock solution.
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Caption: Workflow for preparing a 10 mM QNZ46 stock solution in DMSO.

Application Guidelines
The 10 mM QNZ46 stock solution can be further diluted in aqueous buffers or cell culture

media to the desired working concentration. It is crucial to ensure that the final concentration of
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DMSO in the assay is not toxic to the cells and does not exceed 0.1-0.5%, as higher

concentrations can have physiological effects.[6]

Recommended Working Concentrations:

Assay Type
Suggested Concentration
Range

Reference

Cell Viability Assays 1 - 20 µM [7]

Immunofluorescence ~50 µM [7]

Western Blot ~10 µM [7]

Electrophysiology 3 - 10 µM [8]

Note: The optimal working concentration may vary depending on the cell type, assay

conditions, and specific research question. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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